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Compound of Interest

Compound Name: Ethyl 4-ethylbenzoate

Cat. No.: B1605955

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Ethyl 4-
ethylbenzoate as a fragrance ingredient. Due to the limited publicly available data on Ethyl 4-
ethylbenzoate, this document also draws parallels from the well-documented properties of the
structurally similar and commonly used fragrance compound, Ethyl Benzoate. This approach
provides a predictive framework for the application of Ethyl 4-ethylbenzoate in fragrance
formulations.

Introduction

Ethyl 4-ethylbenzoate (CAS 36207-13-3) is an aromatic ester that is utilized in the fragrance
and flavor industry.[1] It is recognized for imparting a fruity and sweet aroma, contributing to a
pleasant and long-lasting scent in various product formulations.[1] Aromatic esters as a class
are fundamental in modern perfumery, offering a wide array of scent profiles, from fruity to floral
and balsamic notes.

Physicochemical Properties

A summary of the known physicochemical properties of Ethyl 4-ethylbenzoate is presented in
Table 1. These properties are crucial for predicting its behavior in different formulations,
including solubility, volatility, and stability.
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Property Value Source
Molecular Formula C11H1402 [2]

Molecular Weight 178.23 g/mol [2]

Appearance Light yellow liquid MySkinRecipes
Purity 97.5-100% MySkinRecipes
Storage Condition Room temperature [1]

Table 1: Physicochemical properties of Ethyl 4-ethylbenzoate.

Olfactory Profile

Direct and detailed sensory data for Ethyl 4-ethylbenzoate is not extensively documented in
publicly accessible literature. However, initial descriptions characterize its aroma as "fruity and
sweet".[1] To build a more comprehensive hypothetical olfactory profile, we can extrapolate
from the known characteristics of Ethyl Benzoate, a closely related aromatic ester.

3.1. Olfactory Profile of Ethyl Benzoate (for comparative purposes)

Ethyl Benzoate is described as having a sweet, fruity, and slightly medicinal aroma with notes
of cherry, grape, and wintergreen.[3][4][5] It is also characterized as having a warm, floral-fruity,
and somewhat heavy odor reminiscent of tropical flowers.[4]

3.2. Predicted Olfactory Contribution of Ethyl 4-ethylbenzoate

The addition of an ethyl group at the para position of the benzene ring in Ethyl 4-
ethylbenzoate, as compared to Ethyl Benzoate, is likely to influence its olfactory properties. It
may enhance the fruity and sweet characteristics, potentially introducing subtle woody or spicy
undertones due to the increased alkyl substitution on the aromatic ring. The overall scent is
expected to remain in the fruity-floral family.

Applications in Fragrance Formulations

Based on its described "fruity and sweet" aroma and its role in providing a "pleasant and long-
lasting scent,” Ethyl 4-ethylbenzoate is a versatile ingredient in fragrance compositions.[1]
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4.1. Potential Fragrance Accords

Drawing parallels from Ethyl Benzoate, Ethyl 4-ethylbenzoate could be valuable in the
following accords:

» Fruity Accords: Its inherent fruity character makes it a natural component for creating or
enhancing notes of cherry, berry, and other red fruits.

o Floral Accords: It can act as a floral amplifier, adding sweetness and body to heavy floral
scents like ylang-ylang, tuberose, and carnation.

o Oriental and Balsamic Accords: The sweet and potentially slightly spicy character could be
used to soften and round out the sharper notes of resins and balsams.

4.2. Recommended Use Levels (Hypothetical)

Specific use levels for Ethyl 4-ethylbenzoate are not publicly documented. However, for Ethyl
Benzoate, typical usage in perfume compounds can range from 0.5% to 10%. It is
recommended to start with low concentrations (e.g., 0.1% to 1%) in a new formulation and
adjust based on the desired olfactory effect.

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the evaluation of new
fragrance ingredients like Ethyl 4-ethylbenzoate.

5.1. Sensory Evaluation of Fragrance Raw Materials

Objective: To determine the olfactory profile of Ethyl 4-ethylbenzoate.
Materials:

o Ethyl 4-ethylbenzoate

o Ethanol (perfumer's grade, odorless)

e Glass beakers and stirring rods
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o Smelling strips (blotters)
¢ A panel of trained sensory analysts
o Awell-ventilated, odor-free evaluation room
Protocol:
e Prepare a 10% dilution of Ethyl 4-ethylbenzoate in ethanol.
» Dip a smelling strip into the solution, ensuring it is saturated but not dripping.
» Allow the solvent to evaporate for a few seconds.
o Present the smelling strip to the sensory panelists.
» Panelists should evaluate the odor at three distinct time points:
o Top note: Immediately after the solvent has evaporated.
o Heart note: After 15-30 minutes.
o Base note: After 2-4 hours.

» Panelists should record their impressions using a standardized fragrance vocabulary, noting
facets such as fruity, sweet, floral, spicy, woody, etc., and the intensity of each note.

o A comparative evaluation with a 10% dilution of Ethyl Benzoate can be conducted to identify
the specific contribution of the para-ethyl group to the overall scent profile.

5.2. Stability Testing in a Cosmetic Formulation

Objective: To assess the stability of Ethyl 4-ethylbenzoate in a representative cosmetic base
(e.g., a simple lotion).

Materials:

o Ethyl 4-ethylbenzoate
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» Unfragranced lotion base

e Glass jars with airtight lids

e Oven capable of maintaining 40°C + 2°C

» Refrigerator capable of maintaining 4°C + 2°C

e pH meter

e Viscometer

Protocol:

Prepare a batch of the lotion base and divide it into two portions.

Incorporate Ethyl 4-ethylbenzoate into one portion at a typical use concentration (e.g.,
0.5% w/w). The other portion will serve as the unfragranced control.

Package both the fragranced and control lotions in glass jars.

Store samples under the following conditions:

o Accelerated stability: 40°C

o Real-time stability: Room temperature (approx. 25°C)
o Control: 4°C

o Evaluate the samples at predetermined time points (e.g., 1 week, 1 month, 3 months) for the
following parameters:

o Odor: Compare the scent of the fragranced sample to a freshly prepared sample. Note
any changes in character or intensity.

o Color: Visually assess any changes in the color of the lotion.

o pH: Measure the pH of the lotion.
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o Viscosity: Measure the viscosity of the lotion.

o Phase Separation: Visually inspect for any signs of emulsion instability.

» Record all observations and compare the stability of the fragranced lotion to the
unfragranced control.
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Caption: Workflow for Sensory Evaluation of Ethyl 4-ethylbenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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